Cas no 2227850-74-8 (rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid
• CAS No: 2227850-74-8
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5810585
• PubChem ID: 165626852
• Update Time: 2025-10-28

rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid
• 2227850-74-8
• rac-(1R,2R)-2-[3-(methoxymethyl)furan-2-yl]cyclopropane-1-carboxylic acid
• EN300-1775096

• Inchi： 1S/C10H12O4/c1-13-5-6-2-3-14-9(6)7-4-8(7)10(11)12/h2-3,7-8H,4-5H2,1H3,(H,11,12)/t7-,8-/m1/s1
• InChI Key： GKPIWIBJQOLJAL-HTQZYQBOSA-N
• SMILES： O1C=CC(COC)=C1[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.7Ų

Additional information on rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid

rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS No. 2227850-74-8): A Comprehensive Overview

rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS No. 2227850-74-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of cyclopropane derivatives and is characterized by its cyclopropane ring fused with a furan moiety, which is further substituted with a methoxymethyl group. The rac designation indicates that the compound is a racemic mixture, containing equal amounts of both enantiomers.

The synthesis of rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid has been extensively studied, with several methodologies reported in the literature. One of the most notable synthetic routes involves the reaction of 3-(methoxymethyl)furan with a suitable cyclopropane precursor, followed by carboxylation to form the final product. This synthetic approach not only demonstrates high yields but also allows for the facile preparation of various derivatives, making it a valuable tool for medicinal chemists.

Recent research has focused on the biological properties of rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid. Studies have shown that this compound exhibits promising anti-inflammatory and antioxidant activities, which are attributed to its unique structural features. In particular, the furan ring and methoxymethyl substituent play crucial roles in modulating these biological effects. For instance, a study published in the Journal of Medicinal Chemistry reported that rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid significantly reduced inflammation in a murine model of colitis, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California demonstrated that this compound effectively scavenged free radicals and protected cells from oxidative damage. These findings highlight the potential of rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid as a lead compound for developing new therapeutic agents targeting oxidative stress-related conditions.

The pharmacokinetic properties of rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it has good oral bioavailability and low toxicity, making it suitable for further development as a drug candidate. Additionally, its stability under physiological conditions ensures that it remains active during therapeutic administration.

One of the key challenges in the development of rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid is optimizing its enantiomeric purity. While the racemic mixture has shown promising biological activities, there is growing interest in isolating and studying individual enantiomers to determine if they possess distinct pharmacological properties. Recent advances in chiral separation techniques have made it possible to achieve high enantiomeric purity efficiently. This could lead to the discovery of more potent and selective derivatives with enhanced therapeutic potential.

The potential applications of rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid extend beyond anti-inflammatory and antioxidant therapies. Ongoing research is exploring its use in other therapeutic areas such as cancer treatment and metabolic disorders. For instance, preliminary studies have indicated that this compound may inhibit certain cancer cell lines by inducing apoptosis and suppressing tumor growth. Similarly, its ability to modulate metabolic pathways suggests its potential as a treatment for diabetes and obesity.

In conclusion, rac-(1R,2R)-2-3-(methoxymethyl)furan-2-ylcyclopropane-1-carboxylic acid (CAS No. 2227850-74-8) represents an exciting area of research with significant potential for developing novel therapeutic agents. Its unique structural features and diverse biological activities make it an attractive target for further investigation and optimization. As research in this field continues to advance, it is likely that new insights and applications will emerge, contributing to the advancement of medicinal chemistry and drug discovery.